Cas no 1892917-86-0 ((5-bromo-1,3-thiazol-2-yl)methanethiol)

• Product Name: (5-bromo-1,3-thiazol-2-yl)methanethiol
• CAS No: 1892917-86-0
• MF: C₄H₄BrNS₂
• MW: 210.115257263184
• CID: 6192879
• PubChem ID: 117188300
• Update Time: 2025-06-15

(5-bromo-1,3-thiazol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1,3-thiazol-2-yl)methanethiol
• 1892917-86-0
• EN300-1085746

• Inchi： 1S/C4H4BrNS2/c5-3-1-6-4(2-7)8-3/h1,7H,2H2
• InChI Key： YIDUAAZNZMUYBN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CS)S1

Computed Properties

• Exact Mass: 208.89685g/mol
• Monoisotopic Mass: 208.89685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1Ų

Additional information on (5-bromo-1,3-thiazol-2-yl)methanethiol

Chemical Profile of (5-bromo-1,3-thiazol-2-yl)methanethiol (CAS No. 1892917-86-0)

(5-bromo-1,3-thiazol-2-yl)methanethiol is a specialized organic compound belonging to the thiazole derivatives, characterized by its molecular formula and a unique structural arrangement that makes it of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 1892917-86-0, has garnered attention due to its potential applications in the development of novel therapeutic agents and as an intermediate in complex chemical syntheses.

The molecular structure of (5-bromo-1,3-thiazol-2-yl)methanethiol consists of a thiazole ring system substituted with a bromine atom at the 5-position and a methanethiol group at the 2-position. This particular configuration imparts unique electronic and steric properties to the molecule, which are exploited in various chemical reactions and biological assays. The presence of the bromine atom enhances reactivity, making it a valuable precursor in cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl compounds.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing the thiazole scaffold exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Specifically, (5-bromo-1,3-thiazol-2-yl)methanethiol has been investigated for its potential role in modulating enzyme activity and interacting with biological targets. For instance, research has highlighted its interaction with thioredoxin reductase, an enzyme involved in cellular redox balance and implicated in various diseases.

The synthesis of (5-bromo-1,3-thiazol-2-yl)methanethiol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the bromination of thiazole derivatives followed by thiolation at the desired position. Advances in catalytic methods have enabled more efficient and environmentally friendly approaches to its preparation. For example, palladium-catalyzed thiolation reactions have been employed to introduce the methanethiol group with high selectivity.

The pharmacological significance of (5-bromo-1,3-thiazol-2-yl)methanethiol has been explored in several preclinical studies. Researchers have synthesized analogs of this compound to evaluate their efficacy in inhibiting specific biological pathways. One notable study demonstrated that derivatives of this molecule exhibit potent inhibitory effects on certain kinases associated with cancer cell proliferation. Additionally, its ability to modulate protein-protein interactions has been investigated as a potential strategy for developing drugs targeting complex diseases.

The chemical reactivity of (5-bromo-1,3-thiazol-2-yl)methanethiol also makes it a valuable tool in medicinal chemistry for designing libraries of compounds for high-throughput screening. Its versatility allows for modifications at multiple positions on the thiazole ring system, enabling the creation of diverse chemical structures with tailored biological activities. Such libraries are instrumental in identifying lead compounds for further development into novel therapeutics.

In conclusion, (5-bromo-1,3-thiazol-2-yl)methanethiol (CAS No. 1892917-86-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate in synthetic chemistry and a promising candidate for therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, reinforcing its importance as a key molecule in modern medicinal chemistry.